3-{4-methyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 3-[4-methyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C16H16N4S/c1-12-5-3-6-13(9-12)11-21-16-19-18-15(20(16)2)14-7-4-8-17-10-14/h3-10H,11H2,1-2H3
• InChI Key: VNQXDVOUBBHCMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(N2C)C3=CN=CC=C3
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol

Description

3-{4-methyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that is widely used in the pharmaceutical industry for the synthesis of various drugs.

Mechanism of Action

The exact mechanism of action of 3-{4-methyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is not fully understood. However, it is believed to exert its biological effects through the inhibition of various enzymes and receptors. For example, it has been reported to inhibit the production of reactive oxygen species (ROS) by xanthine oxidase, which plays a key role in inflammation and oxidative stress.
Biochemical and Physiological Effects:
3-{4-methyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been shown to have significant biochemical and physiological effects. It has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It has also been found to exhibit antifungal and antibacterial properties by inhibiting the growth of various microorganisms. In addition, it has been shown to have antitumor activity by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{4-methyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine in lab experiments is its high potency and specificity. It has been shown to exhibit significant biological activity at low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-{4-methyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine. One potential direction is to explore its potential as a therapeutic agent for the treatment of various diseases, such as inflammation, cancer, and neurodegenerative disorders. Another direction is to investigate its mechanism of action in more detail, in order to better understand its biological effects. Additionally, further research is needed to explore the potential toxicity of this compound and to develop safer derivatives with similar biological activity.

Synthesis Methods

The synthesis of 3-{4-methyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine involves the reaction of 4-methylpyridine-3-carboxylic acid hydrazide with 3-methylbenzyl chloride in the presence of a base. The resulting intermediate is then treated with thioacetic acid to obtain the final product. This method has been reported to have a high yield and purity.

Scientific Research Applications

3-{4-methyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit a wide range of biological activities, including anti-inflammatory, antifungal, antibacterial, and antitumor properties. It has also been found to be a potent inhibitor of various enzymes, such as xanthine oxidase and acetylcholinesterase.